1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-2-(pyridin-4-ylthio)ethanone

• IUPAC Name: 1-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-2-pyridin-4-ylsulfanylethanone
• InChI: InChI=1S/C17H18ClN3O2S/c18-15-11-20-8-3-16(15)23-13-4-9-21(10-5-13)17(22)12-24-14-1-6-19-7-2-14/h1-3,6-8,11,13H,4-5,9-10,12H2
• InChI Key: VOXLJICNLMMEIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=NC=C2)Cl)C(=O)CSC3=CC=NC=C3
• Molecular Formula: C17H18ClN3O2S
• Molecular Weight: 363.9 g/mol

Description

1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-2-(pyridin-4-ylthio)ethanone, also known as CP-690,550, is a chemical compound that belongs to the class of Janus kinase inhibitors. It was discovered by Pfizer in 2003 and is currently being studied for its potential therapeutic applications in various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Hydrogen-bonding Patterns in Enaminones

Research on enaminones, such as those incorporating elements similar to the queried compound, demonstrates the importance of hydrogen bonding in dictating molecular structure and stability. These compounds show bifurcated intra- and intermolecular hydrogen bonding, which is crucial for forming stable crystal structures. Such properties could make the compound of interest valuable in designing materials with specific molecular architectures (Balderson et al., 2007).

Microwave-Assisted Synthesis and Antibacterial Activity

Compounds with structures that include piperidine and pyridine units have been synthesized via microwave irradiation, showcasing a method for rapid and efficient chemical synthesis. These compounds have demonstrated significant antibacterial activity, suggesting the potential of similar compounds for use in antimicrobial research (Merugu, Ramesh, & Sreenivasulu, 2010).

Synthesis of Iron and Cobalt Dichloride Complexes

Research into the synthesis of complexes incorporating pyridine and quinoxaline units has revealed their catalytic behavior towards ethylene reactivity. Such studies indicate the potential of the queried compound in catalysis, particularly in polymerization and oligomerization reactions, which are fundamental processes in materials science (Sun et al., 2007).

Development of Environmentally Sensitive Fluorophores

The synthesis of nicotinonitriles incorporating pyrene and fluorene moieties through domino reactions highlights the capability of such compounds to serve as fluorophores. This suggests the potential application of the queried compound in the development of new fluorophores for sensing and imaging, given its structural similarity (Hussein, El Guesmi, & Ahmed, 2019).